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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B10767885 Get Quote

Essential Safety and Handling Guide for
Hexadecanal-d5
This guide provides immediate and essential safety and logistical information for the proper

handling and disposal of Hexadecanal-d5. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions
Hexadecanal-d5 is typically supplied as a solution in methyl acetate. The primary hazards are

associated with the solvent, which is a highly flammable liquid and vapor that can cause

serious eye irritation and may cause drowsiness or dizziness[1]. The non-deuterated form,

Hexadecanal, is known to cause skin and eye irritation and may cause respiratory irritation.

Hazard Classification:
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Hazard Statement GHS Classification

Highly flammable liquid and vapor[1] Flammable Liquids 2[1]

Causes serious eye irritation[1] Eye Irritation 2A

May cause drowsiness or dizziness
Specific Target Organ Toxicity - Single Exposure

3

Causes skin irritation Skin Irritation 2

May cause respiratory irritation Specific target organ toxicity (single exposure) 3

Safety Ratings:

Rating System Health Fire Reactivity

NFPA 2 3 0

HMIS 2 3 0

Ratings are on a scale of 0 (minimal hazard) to 4 (severe hazard).

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be used if there

is a splash hazard.

To protect eyes from splashes

and vapors that can cause

serious irritation.

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene)

inspected before use. A flame-

resistant lab coat must be

worn.

To prevent skin contact, which

can cause irritation.

Respiratory Protection

Not generally required with

adequate ventilation. If

aerosols or vapors are

generated, use a NIOSH-

approved respirator.

To prevent inhalation of vapors

that may cause respiratory

irritation or dizziness.

Handling and Storage
Safe Handling Protocol:

Ventilation: Always handle Hexadecanal-d5 in a well-ventilated area, preferably within a

certified chemical fume hood.

Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking

tools and explosion-proof equipment. Take precautionary measures against static discharge.

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking. Avoid contact with skin and eyes.

Avoid Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Storage Conditions:

Store in a cool, dry, and well-ventilated place.
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Keep the container tightly sealed to prevent leakage and contamination.

Store locked up.

Store separately from incompatible materials and foodstuffs.

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap.

Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Call a poison center or doctor immediately.

Spill and Leak Protocol:

Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation. Remove all sources of ignition.

Containment: Absorb the spill with a liquid-binding material such as sand, diatomite, acid

binders, universal binders, or sawdust.

Cleanup: Collect the absorbed material and place it in a suitable, closed container for

disposal.
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Decontamination: Clean the spill area thoroughly.

Disposal Plan
Waste Classification: Dispose of Hexadecanal-d5 and its container as hazardous waste.

Disposal Method: Disposal must be in accordance with local, regional, national, and

international regulations. Do not dispose of it with household garbage or allow it to reach the

sewage system. The material can be disposed of by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.

Contaminated Packaging: Contaminated containers should be treated as the product itself.

They can be triply rinsed and offered for recycling or reconditioning, or punctured to be made

unusable and disposed of in a sanitary landfill.

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for safely handling

Hexadecanal-d5 in a laboratory setting.
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Safe Handling Workflow for Hexadecanal-d5

Preparation

Handling

Cleanup & Disposal

Emergency Response
Review SDS and SOPs

Verify Fume Hood Operation

Don Personal Protective Equipment (PPE)
(Goggles, Lab Coat, Gloves)

Work Inside Chemical Fume Hood

Ground/Bond Container and Receiving Equipment

Use Non-Sparking Tools

Perform Experiment

Segregate Waste into Labeled, Closed Containers

Decontaminate Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Spill

Evacuate, Ventilate, Contain, and Clean Up

Personal Exposure

Follow First-Aid Procedures and Seek Medical Attention

Fire

Use CO2, Powder, or Water Spray to Extinguish

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hexadecanal-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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